4-bromo-2-[3-(2-fluorophenyl)acryloyl]phenyl 4-morpholinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-2-[3-(2-fluorophenyl)acryloyl]phenyl 4-morpholinecarboxylate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is commonly referred to as BFA or BFA-MC and is known for its ability to inhibit protein trafficking and secretion within cells. In
Mechanism of Action
BFA works by inhibiting the activity of ADP-ribosylation factor (ARF), a protein that is essential for the function of the Golgi complex. BFA binds to ARF and prevents it from interacting with the Golgi complex, leading to the disruption of protein trafficking and secretion. This mechanism of action has been extensively studied and has led to a better understanding of the processes involved in protein trafficking and secretion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BFA are complex and depend on the specific experimental conditions. In general, BFA has been shown to disrupt protein trafficking and secretion, leading to the accumulation of proteins within the endoplasmic reticulum. This can lead to the activation of the unfolded protein response and the induction of apoptosis. BFA has also been shown to have anti-tumor activity in vitro and in vivo, although the exact mechanisms of this activity are not well understood.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BFA in lab experiments is its ability to disrupt protein trafficking and secretion within cells. This can be used to study the mechanisms of protein transport and secretion and can provide insights into the processes involved in these complex cellular functions. However, there are also several limitations to the use of BFA in lab experiments. For example, BFA can be toxic to cells at high concentrations, and its effects can be highly dependent on the specific experimental conditions.
Future Directions
There are many potential future directions for research involving BFA. One area of interest is the development of new methods for synthesizing BFA and related compounds. Another area of research involves the development of new applications for BFA in scientific research, such as the study of protein-protein interactions and the development of new anti-tumor therapies. Additionally, there is a need for further research into the mechanisms of action of BFA and its effects on cellular function. Overall, BFA is a promising compound that has the potential to provide valuable insights into the complex processes involved in protein trafficking and secretion within cells.
Synthesis Methods
The synthesis of BFA involves several steps, including the reaction of 4-bromo-2-nitrophenol with 2-fluorobenzaldehyde to form 4-bromo-2-[3-(2-fluorophenyl)prop-2-enoyl]phenol. This intermediate compound is then reacted with morpholine and diethyl carbonate to form the final product, 4-bromo-2-[3-(2-fluorophenyl)acryloyl]phenyl 4-morpholinecarboxylate. The synthesis of BFA is a complex process that requires careful attention to detail and the use of specialized equipment.
Scientific Research Applications
BFA has been widely studied for its potential applications in scientific research. One of the most significant areas of research involves the inhibition of protein trafficking and secretion within cells. BFA has been shown to disrupt the Golgi complex, which is responsible for the processing and transport of proteins within cells. This disruption can lead to the accumulation of proteins within the endoplasmic reticulum and can be used to study the mechanisms of protein trafficking and secretion.
properties
IUPAC Name |
[4-bromo-2-[(E)-3-(2-fluorophenyl)prop-2-enoyl]phenyl] morpholine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrFNO4/c21-15-6-8-19(27-20(25)23-9-11-26-12-10-23)16(13-15)18(24)7-5-14-3-1-2-4-17(14)22/h1-8,13H,9-12H2/b7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXIYQBREYRUJSY-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)OC2=C(C=C(C=C2)Br)C(=O)C=CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1C(=O)OC2=C(C=C(C=C2)Br)C(=O)/C=C/C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrFNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.